Cas no 174293-31-3 (trans-2-(azepan-1-yl)cyclohexan-1-ol)

Technical Introduction: trans-2-(Azepan-1-yl)cyclohexan-1-ol is a chiral cyclohexanol derivative featuring an azepane substituent at the trans-2 position. This compound is of interest in synthetic and medicinal chemistry due to its rigid cyclohexane backbone and the conformational flexibility imparted by the azepane ring. The trans configuration enhances stereochemical stability, making it a valuable intermediate for the development of pharmacologically active molecules or chiral ligands. Its structural features may contribute to improved binding affinity or selectivity in target interactions. The compound’s synthetic versatility allows for further functionalization, supporting applications in asymmetric synthesis or drug discovery.
trans-2-(azepan-1-yl)cyclohexan-1-ol structure
174293-31-3 structure
Product Name:trans-2-(azepan-1-yl)cyclohexan-1-ol
CAS No:174293-31-3
MF:C12H23NO
MW:197.317123651505
CID:6268450
PubChem ID:29931997
Update Time:2025-10-19

trans-2-(azepan-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • trans-2-(azepan-1-yl)cyclohexan-1-ol
    • (1S,2S)-2-(azepan-1-yl)cyclohexan-1-ol
    • F6545-4286
    • SCHEMBL6597975
    • AKOS040822957
    • 174293-31-3
    • Inchi: 1S/C12H23NO/c14-12-8-4-3-7-11(12)13-9-5-1-2-6-10-13/h11-12,14H,1-10H2/t11-,12-/m0/s1
    • InChI Key: PIDVHKUWFDNTAE-RYUDHWBXSA-N
    • SMILES: O[C@H]1CCCC[C@@H]1N1CCCCCC1

Computed Properties

  • Exact Mass: 197.177964357g/mol
  • Monoisotopic Mass: 197.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 23.5Ų

trans-2-(azepan-1-yl)cyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6545-4286-0.25g
trans-2-(azepan-1-yl)cyclohexan-1-ol
174293-31-3 95%+
0.25g
$180.0 2023-09-06
Life Chemicals
F6545-4286-0.5g
trans-2-(azepan-1-yl)cyclohexan-1-ol
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Life Chemicals
F6545-4286-2.5g
trans-2-(azepan-1-yl)cyclohexan-1-ol
174293-31-3 95%+
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$438.0 2023-09-06
Life Chemicals
F6545-4286-5g
trans-2-(azepan-1-yl)cyclohexan-1-ol
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Life Chemicals
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Additional information on trans-2-(azepan-1-yl)cyclohexan-1-ol

Trans-2-(Azepan-1-yl)cyclohexan-1-ol (CAS No. 174293-31-3): A Comprehensive Overview

Trans-2-(Azepan-1-yl)cyclohexan-1-ol (CAS No. 174293-31-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular formula of trans-2-(azepan-1-yl)cyclohexan-1-ol is C12H23NO, and it has a molecular weight of approximately 197.32 g/mol. The compound features a cyclohexane ring substituted with an azepane (heptamethyleneimine) group, which imparts specific chemical and biological properties. The trans configuration of the compound is crucial for its activity, as it influences the spatial arrangement of the functional groups and their interactions with biological targets.

Recent studies have highlighted the potential of trans-2-(azepan-1-yl)cyclohexan-1-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate certain neurotransmitter systems, particularly those involving serotonin and dopamine, which are critical in maintaining cognitive function and motor control.

In addition to its neuroprotective effects, trans-2-(azepan-1-yl)cyclohexan-1-ol has demonstrated anti-inflammatory properties. In vitro studies have revealed that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are often elevated in inflammatory conditions. This makes it a potential candidate for treating conditions like rheumatoid arthritis and other autoimmune disorders.

The pharmacokinetic profile of trans-2-(azepan-1-yl)cyclohexan-1-ol has also been extensively studied. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with the major metabolites being excreted through urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of trans-2-(azepan-1-yl)cyclohexan-1-ol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

The synthetic route for trans-2-(azepan-1-yl)cyclohexan-1-ol involves several steps, including the formation of the azepane ring and its subsequent attachment to the cyclohexane moiety. Advanced synthetic methods such as transition metal-catalyzed reactions have been employed to optimize yield and purity, making large-scale production feasible.

In conclusion, trans-2-(azepan-1-y)cyclohexan-l-oI (CAS No. 174293–3l–3) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in modern medicine.

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